Cas no 61426-32-2 (Cycloheptanol, 2,7-dimethyl-1-(2-propenyl)-)

• Product Name: Cycloheptanol, 2,7-dimethyl-1-(2-propenyl)-
• CAS No: 61426-32-2
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 479894
• PubChem ID: 71395980
• Update Time: 2025-04-19

Cycloheptanol, 2,7-dimethyl-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanol, 2,7-dimethyl-1-(2-propenyl)-
• 2,7-dimethyl-1-prop-2-enylcycloheptan-1-ol
• DTXSID00817574
• 2,7-Dimethyl-1-(prop-2-en-1-yl)cycloheptan-1-ol
• 61426-32-2

• Inchi： 1S/C12H22O/c1-4-9-12(13)10(2)7-5-6-8-11(12)3/h4,10-11,13H,1,5-9H2,2-3H3
• InChI Key： MUGCDLPSDBDABA-UHFFFAOYSA-N
• SMILES： OC1(CC=C)C(C)CCCCC1C

Computed Properties

• Exact Mass: 182.16716
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23